Cas no 82679-28-5 (4,5-diiodo-phthalic acid)

4,5-diiodo-phthalic acid structure

Product Name:4,5-diiodo-phthalic acid

CAS No:82679-28-5

MF:C₈H₄I₂O₄

MW:417.923907279968

MDL:MFCD09032637

CID:988079

Update Time:2024-01-23

4,5-diiodo-phthalic acid Chemical and Physical Properties

Names and Identifiers

- 4,5-diiodo-phthalic acid
- 4,5-diiodophthalic acid
- 4,5-Diiodo-1,2-benzenedicarboxylic acid (ACI)
- MDL： MFCD09032637
- Inchi： 1S/C8H4I2O4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2H,(H,11,12)(H,13,14)
- InChI Key： RWFDZJFUBBFWKQ-UHFFFAOYSA-N
- SMILES： O=C(C1C(C(O)=O)=CC(I)=C(I)C=1)O

Computed Properties

Exact Mass: 417.81990 g/mol
Monoisotopic Mass: 417.81990 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 417.92
XLogP3: 2.3
Topological Polar Surface Area: 74.6Å²

4,5-diiodo-phthalic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D122501-1g	4,5-DIIODO-PHTHALICACID	82679-28-5	97%	1g	$675	2025-02-10
eNovation Chemicals LLC	D122501-3g	4,5-DIIODO-PHTHALICACID	82679-28-5	97%	3g	$785	2024-08-03
eNovation Chemicals LLC	D122501-250mg	4,5-DIIODO-PHTHALICACID	82679-28-5	97%	250mg	$495	2025-02-10
eNovation Chemicals LLC	D122501-250mg	4,5-DIIODO-PHTHALICACID	82679-28-5	97%	250mg	$495	2025-02-19
eNovation Chemicals LLC	D122501-1g	4,5-DIIODO-PHTHALICACID	82679-28-5	97%	1g	$675	2025-02-19
eNovation Chemicals LLC	D122501-1g	4,5-DIIODO-PHTHALICACID	82679-28-5	97%	1g	$675	2025-02-27
eNovation Chemicals LLC	D122501-250mg	4,5-DIIODO-PHTHALICACID	82679-28-5	97%	250mg	$495	2025-02-27

4,5-diiodo-phthalic acid Production Method

Production Method 1

5182-67-2

82679-28-5

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine , Water ; 8 d, 40 °C

Reference

Facile Synthesis, Triplet-State Properties, and Electrochemistry of Hexaiodo-Subphthalocyanine

Obloza, Magdalena; et al, Chemistry - A European Journal, 2018, 24(64), 17080-17090

Production Method 2

82679-28-5

Reaction Conditions

1.1 Reagents: Iodine , Fuming sulfuric acid ; 40 h, 80 - 85 °C
1.2 Reagents: Potassium hydroxide Solvents: Water ; 12 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Design, Synthesis, and Properties of New Derivatives of Pentacene

Jiang, Jinyue; et al, Journal of Organic Chemistry, 2006, 71(5), 2155-2158

Production Method 3

82679-28-5

Reaction Conditions

1.1 Reagents: Iodine Catalysts: Sulfuric acid ; 24 h, rt → 80 °C
2.1 Reagents: Potassium hydroxide Solvents: Water ; 12 h, 115 °C; 115 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5

Reference

Distance Measurement of a Noncovalently Bound Y@C82 Pair with Double Electron Electron Resonance Spectroscopy

Gil-Ramirez, Guzman; et al, Journal of the American Chemical Society, 2018, 140(24), 7420-7424

Production Method 4

82679-28-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; pH 5

Reference

Distance Measurement of a Noncovalently Bound Y@C82 Pair with Double Electron Electron Resonance Spectroscopy

Gil-Ramirez, Guzman; et al, Journal of the American Chemical Society, 2018, 140(24), 7420-7424

Production Method 5

82679-28-5

Reaction Conditions

1.1 Reagents: Iodine chloride Solvents: Carbon tetrachloride
2.1 Reagents: Sodium iodide Catalysts: Chlorotrimethylsilane

Reference

A new organosilicon synthon, 2,3,5,6-tetrakis(trimethylsilyl)-1,3-cyclohexadiene. Versatile polyfunctionalization of o-dichlorobenzene

Dunogues, Jacques; et al, Organometallics, 1982, 1(11), 1525-8

Production Method 6

762-42-5

82679-28-5

Reaction Conditions

1.1 -
2.1 Reagents: Iodine chloride Solvents: Carbon tetrachloride
3.1 Reagents: Sodium iodide Catalysts: Chlorotrimethylsilane

Reference

A new organosilicon synthon, 2,3,5,6-tetrakis(trimethylsilyl)-1,3-cyclohexadiene. Versatile polyfunctionalization of o-dichlorobenzene

Dunogues, Jacques; et al, Organometallics, 1982, 1(11), 1525-8

Production Method 7

5182-67-2

82679-28-5

Reaction Conditions

1.1 Reagents: Pyridine , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 48 h, reflux

Reference

Efficient Blue and Yellow Organic Light-Emitting Diodes Enabled by Aggregation-Induced Emission

Venkatramaiah, N.; et al, ACS Applied Materials & Interfaces, 2018, 10(4), 3838-3847

Production Method 8

5182-67-2

82679-28-5

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine , Water ; 48 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, heated

Reference

Synthesis of Hexadehydrotribenzo[a,e,i][12]annulenes by Acetylene Insertion into an Open-Chain Precursor

Dudic, Miroslav; et al, Journal of Organic Chemistry, 2012, 77(1), 68-74

Production Method 9

82679-28-5

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid
1.2 Reagents: Potassium hydroxide Solvents: Water

Reference

Conformational Polymorphism of Octadehydrodibenzo[12]annulene with Dimethyl Phthalate Moieties

Hisaki, Ichiro; et al, Crystal Growth & Design, 2009, 9(1), 414-420

Production Method 10

68218-30-4

82679-28-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; 20 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Synthesis and optoelectronic properties of hexachloro- and hexaiodosubnaphthalocyanines as organic electronic materials

Yamamoto, Koji; et al, Tetrahedron, 2016, 72(32), 4918-4924

Production Method 11

68218-30-4

82679-28-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; 12 h, 115 °C; 115 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5

Reference

Distance Measurement of a Noncovalently Bound Y@C82 Pair with Double Electron Electron Resonance Spectroscopy

Gil-Ramirez, Guzman; et al, Journal of the American Chemical Society, 2018, 140(24), 7420-7424

Production Method 12

67193-32-2

82679-28-5

Reaction Conditions

1.1 Reagents: Sodium iodide Catalysts: Chlorotrimethylsilane

Reference

A new organosilicon synthon, 2,3,5,6-tetrakis(trimethylsilyl)-1,3-cyclohexadiene. Versatile polyfunctionalization of o-dichlorobenzene

Dunogues, Jacques; et al, Organometallics, 1982, 1(11), 1525-8

Production Method 13

82679-28-5

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid , Periodic acid Solvents: Acetic acid , Water ; overnight, 70 °C
2.1 Reagents: Pyridine , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 48 h, reflux

Reference

Efficient Blue and Yellow Organic Light-Emitting Diodes Enabled by Aggregation-Induced Emission

Venkatramaiah, N.; et al, ACS Applied Materials & Interfaces, 2018, 10(4), 3838-3847

Production Method 14

82679-28-5

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid , Periodic acid Solvents: Acetic acid , Water ; 24 h, 60 - 65 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 7
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine , Water ; 8 d, 40 °C

Reference

Facile Synthesis, Triplet-State Properties, and Electrochemistry of Hexaiodo-Subphthalocyanine

Obloza, Magdalena; et al, Chemistry - A European Journal, 2018, 24(64), 17080-17090

Production Method 15

82679-28-5

Reaction Conditions

1.1 Reagents: Acetic acid , Iodine , Sulfuric acid , Sodium periodate Solvents: Water ; 70 °C
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine , Water ; 48 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, heated

Reference

Synthesis of Hexadehydrotribenzo[a,e,i][12]annulenes by Acetylene Insertion into an Open-Chain Precursor

Dudic, Miroslav; et al, Journal of Organic Chemistry, 2012, 77(1), 68-74

Production Method 16

82679-28-5

68218-30-4

Reaction Conditions

1.1 Reagents: Iodine , Fuming sulfuric acid ; 40 h, 80 - 85 °C

Reference

Design, Synthesis, and Properties of New Derivatives of Pentacene

Jiang, Jinyue; et al, Journal of Organic Chemistry, 2006, 71(5), 2155-2158

4,5-diiodo-phthalic acid Raw materials

4,5-diiodo-phthalic acid Preparation Products

4,5-diiodo-phthalic acid Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

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